N-(3-methoxyphenyl)-2-methylfuran-3-carboxamide

• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C13H13NO3/c1-9-12(6-7-17-9)13(15)14-10-4-3-5-11(8-10)16-2/h3-8H,1-2H3,(H,14,15)
• InChI Key: LSGPRQFQBPXXSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=CC(=CC=C2)OC

Description

N-(3-methoxyphenyl)-2-methylfuran-3-carboxamide: is a chemical compound with the molecular formula and a molecular weight of approximately .

• Its common name is bis(3-methoxyphenyl)amine , and its English name is 3-Methoxy-N-(3-methoxyphenyl)aniline .
• The compound features a furan ring substituted with a 3-methoxyphenyl group and an amide functional group.
• It is a pale yellow to brown solid, and its physical properties include a melting point that is not precisely determined.
• The compound is used in various scientific applications due to its unique structure and reactivity.

Preparation Methods

Synthetic Routes:
• One common synthetic route involves the reaction of 3-methoxyaniline (also known as 3-methoxy-N-phenylaniline) with 3-methoxybenzoyl chloride in the presence of a base (such as pyridine or triethylamine). This reaction forms the amide bond between the two aromatic rings.
• The reaction can be represented as follows:

  $$\text{3-Methoxyaniline} + \text{3-Methoxybenzoyl chloride} \rightarrow \text{this compound}$$3-Methoxyaniline+3-Methoxybenzoyl chloride→this compound

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Mechanism of Action

• The exact mechanism by which N-(3-methoxyphenyl)-2-methylfuran-3-carboxamide exerts its effects is not fully elucidated.
• It likely interacts with specific molecular targets or pathways, but further studies are needed to confirm this.

Comparison with Similar Compounds

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Remember that this compound’s applications and mechanisms are still subjects of ongoing research